
handling and storage of 6-bromohex-2-yne air
sensitivity

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: 6-bromohex-2-yne

CAS No.: 55402-12-5

Cat. No.: S2901283

Get Quote

Chemical Data and Safety Profile

The table below summarizes the key identification and handling information for 6-Bromohex-2-yne from a

chemical supplier's datasheet [1].

Property Specification

CAS Number 55402-12-5 [1]

Molecular Formula C₆H₉Br [1]

Molecular Weight 161.04 g/mol [1]

Purity ≥95% - 98% [1] [2]

Physical Form Liquid [2]

Storage Sealed in dry, 2-8°C [1]

Signal Word Danger [1]
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| Hazard Statements | H226: Flammable liquid and vapour. H315: Causes skin irritation. H319: Causes

serious eye irritation. H335: May cause respiratory irritation. [1] |

Air Sensitivity and Handling Guide

While the search results do not explicitly state that 6-Bromohex-2-yne is air-sensitive, its storage

instructions ("Sealed in dry") and physical state (liquid) suggest sensitivity to moisture or air [1] [2]. The

following workflow and FAQs are based on general best practices for handling such chemicals [3].

Key Considerations

Start: Plan Handling

Gather Dry Equipment

Prepare Inert Atmosphere

Dispense Reagent Safely

Seal and Return to Storage

End: Reagent Secure

Use clean, dry glassware

Check solvent dryness

Use specialized packaging (e.g., AcroSeal)

Employ syringes with inert gas

Click to download full resolution via product page
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Frequently Asked Questions

Q1: What is the best way to store 6-Bromohex-2-yne for long-term use? Store the reagent in a tightly

sealed container under an inert gas atmosphere (such as nitrogen or argon) in a cool, dry place. The

recommended storage temperature is 2-8°C (refrigerated) [1]. Using packaging with a septum, like AcroSeal,

can help maintain an inert environment and simplify dispensing while limiting exposure to the atmosphere

[3].

Q2: How do I safely transfer 6-Bromohex-2-yne to my reaction vessel? The recommended method is to

use a syringe technique under an inert atmosphere:

Pressurize the bottle: Use a stream of inert gas (nitrogen or argon) to pressurize the bottle

containing the reagent [3].
Withdraw the liquid: Insert a syringe with an 18- to 21-gauge needle and withdraw the required

volume [3].
Alternative method: For better control, use a double-tipped (cannula) needle. One end is placed in

the reagent bottle, and the other in the reaction vessel. Applying inert gas pressure to the reagent
bottle will transfer the liquid safely [3].

Q3: My experiment didn't work as expected. Could air exposure be the cause? Yes. Exposure to air or

moisture can decompose air-sensitive reagents, leading to side reactions that produce undesired products or

cause the main reaction to fail [3]. If you suspect your reagent has degraded, it is best to use a new, properly

stored batch. Always ensure your glassware is clean and dry, and that your solvents are anhydrous before

starting a reaction [3].

Q4: What should I do if I notice decomposition of the reagent? A reagent that has decomposed should be

disposed of according to your institution's hazardous waste protocols for halogenated organic compounds.

Do not use it in experiments.

Critical Safety Reminders

The hazard statements indicate that 6-Bromohex-2-yne is a flammable liquid and an irritant [1]. When

working with it:

Always work in a well-ventilated fume hood.
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Wear appropriate Personal Protective Equipment (PPE), including safety goggles, gloves, and a

lab coat.
Keep away from heat, sparks, and open flames.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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